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Cat. No.: B15290685

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcifediol (25-hydroxyvitamin D3) is a critical prohormone in the vitamin D endocrine system,
serving as the primary circulating form of vitamin D and the precursor to the active hormone,
calcitriol. The purity of calcifediol is of utmost importance in therapeutic applications and
research. "Calcifediol Impurity 1" is a recognized reference standard for analytical purposes,
ensuring the quality and consistency of calcifediol preparations. While its chemical identity is
established, its specific biological activity remains largely uncharacterized in publicly available
scientific literature. This guide provides a comprehensive overview of the known information
regarding Calcifediol Impurity 1, placed within the well-established context of the vitamin D
metabolic and signaling pathways.

Chemical Identity of Calcifediol Impurity 1

A precise understanding of a molecule's structure is fundamental to postulating its potential
biological interactions. The key chemical identifiers for Calcifediol Impurity 1 are summarized
below.
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Property Value Reference(s)
CAS Number 23357-18-8 [11[2]
Molecular Formula C27H4402 [1][2]
Molecular Weight 400.65 g/mol [1]

(S)-3-((2)-2-((1R,3aR,7aR)-1-
((R)-6-Hydroxy-6-
methylheptan-2-yl)-7a-methyl-

Synonym yinep ¥ y [1][3]
2,3,3a,6,7,7a-hexahydro-1H-
inden-4-yl)vinyl)-4-

methylcyclohex-3-en-1-ol

The Vitamin D Metabolic and Signaling Pathway:
The Context for Impurity Activity

To appreciate the potential biological relevance of any vitamin D-related compound, one must
first understand the intricate pathway of its parent molecules. Vitamin D undergoes a two-step
activation process to become biologically active.

e Hepatic Hydroxylation: Vitamin Ds (cholecalciferol), derived from sun exposure or diet, is
transported to the liver where it is hydroxylated by the enzyme 25-hydroxylase (primarily
CYP2R1) to form calcifediol (25-hydroxyvitamin Ds).[4] Calcifediol is the major circulating
form of vitamin D and is used to determine a person's vitamin D status.[5]

o Renal Hydroxylation: Calcifediol is then transported to the kidneys, where it undergoes a
second hydroxylation by the enzyme la-hydroxylase (CYP27B1) to form calcitriol (1,25-
dihydroxyvitamin Ds), the biologically active form of vitamin D.[5][6]

Calcitriol exerts its effects by binding to the Vitamin D Receptor (VDR), a nuclear receptor
present in numerous tissues throughout the body.[5] This binding allows the VDR to act as a
transcription factor, modulating the expression of genes involved in a wide array of
physiological processes, most notably calcium and phosphate homeostasis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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